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Compound of Interest

Compound Name: HT-2157

Cat. No.: B10801091 Get Quote

Application Notes and Protocols for HT-2157
For Researchers, Scientists, and Drug Development
Professionals
Introduction

HT-2157, also known as SNAP-37889, is a potent and selective antagonist of the galanin-3

receptor (GalR3).[1][2][3][4] As a non-peptide small molecule, it offers significant advantages

for research, including oral bioavailability and brain penetrance. HT-2157 has demonstrated

anxiolytic and antidepressant-like effects in preclinical models and has been investigated for its

potential in treating cognitive dysfunction and reducing alcohol consumption.[2] These

application notes provide detailed information on the solubility of HT-2157 and protocols for its

preparation and use in common experimental paradigms.
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Solvent Solubility
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
≥ 29 mg/mL 79.16

Hygroscopic DMSO

can impact solubility;

use freshly opened

solvent.[1][5]

Dimethylformamide

(DMF)
30 mg/mL 81.9

Ethanol 5 mg/mL 13.65

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL 6.82

A clear solution

suitable for in vivo

administration.[1][5]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL 6.82

A clear solution

suitable for in vivo

administration.[1][5]

Table 2: Physicochemical Properties of HT-2157

Property Value

Molecular Formula C₂₁H₁₃F₃N₂O

Molecular Weight 366.34 g/mol [1]

CAS Number 303149-14-6[1]

Appearance Yellow to orange solid[1]

Signaling Pathway
HT-2157 acts as a competitive antagonist at the GalR3, a G-protein coupled receptor (GPCR).

The GalR3 receptor primarily couples to inhibitory G-proteins (Gαi/o). Upon activation by its

endogenous ligand, galanin, the Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease

in intracellular cyclic AMP (cAMP) levels. By blocking this interaction, HT-2157 prevents the

galanin-induced downstream signaling cascade.
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Caption: HT-2157 blocks galanin binding to GalR3, preventing Gαi/o-mediated inhibition of

adenylyl cyclase.

Experimental Protocols
In Vitro Experiment: Radioligand Binding Assay
This protocol describes a competitive radioligand binding assay to determine the affinity of HT-
2157 for the GalR3.

Workflow:
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Prepare Cell Membranes
(Expressing GalR3)

Incubate Membranes with
[¹²⁵I]-Galanin and HT-2157

Separate Bound and Free Ligand
(Vacuum Filtration)

Quantify Radioactivity
(Gamma Counter)

Data Analysis
(IC₅₀ and Ki determination)

Click to download full resolution via product page

Caption: Workflow for a competitive radioligand binding assay to determine HT-2157 affinity for

GalR3.

Materials:

Cell membranes from a cell line stably expressing human GalR3 (e.g., HEK293 or CHO

cells).

[¹²⁵I]-Galanin (radiolabeled ligand).

HT-2157 stock solution (in DMSO).

Binding buffer (e.g., 25 mM HEPES, pH 7.4, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA).

Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).
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96-well microplates.

Glass fiber filters (e.g., Whatman GF/C).

Vacuum filtration manifold.

Gamma counter.

Procedure:

Preparation of Reagents:

Thaw cell membranes on ice.

Prepare serial dilutions of HT-2157 in binding buffer. The final concentration of DMSO

should be kept below 0.1%.

Dilute [¹²⁵I]-Galanin in binding buffer to a working concentration (typically at or near its Kd).

Assay Setup:

To each well of a 96-well plate, add:

25 µL of binding buffer (for total binding) or a high concentration of unlabeled galanin

(for non-specific binding).

25 µL of the appropriate HT-2157 dilution.

50 µL of diluted [¹²⁵I]-Galanin.

100 µL of diluted cell membranes.

Incubation:

Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

Filtration:
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Rapidly filter the contents of each well through a glass fiber filter using a vacuum filtration

manifold.

Wash each filter 3-4 times with ice-cold wash buffer.

Quantification:

Place the filters in tubes and measure the radioactivity using a gamma counter.

Data Analysis:

Subtract the non-specific binding from all other measurements.

Plot the percentage of specific binding against the logarithm of the HT-2157 concentration.

Determine the IC₅₀ value (the concentration of HT-2157 that inhibits 50% of specific [¹²⁵I]-

Galanin binding) using non-linear regression analysis.

Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 +

[L]/Kd), where [L] is the concentration of [¹²⁵I]-Galanin and Kd is its dissociation constant.

In Vivo Experiment: Preparation of Dosing Solutions
The following protocols are for the preparation of HT-2157 for intraperitoneal (i.p.) injection in

animal studies. It is recommended to prepare these solutions fresh on the day of use.[1]

Workflow:

Weigh HT-2157 Dissolve in DMSO
(Stock Solution)
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Co-solvents
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(Vortex/Sonication if needed) Administer to Animal

Click to download full resolution via product page

Caption: General workflow for preparing HT-2157 dosing solutions for in vivo experiments.

Protocol 1: Aqueous Formulation

This formulation is suitable for many rodent studies.
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Materials:

HT-2157

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure:

Prepare a stock solution of HT-2157 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 to a final concentration of 40% (v/v) and mix thoroughly.

Add Tween-80 to a final concentration of 5% (v/v) and mix until the solution is clear.

Add saline to reach the final volume (45% v/v) and mix.

If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Example for a 1 mL final volume:

100 µL of 25 mg/mL HT-2157 in DMSO

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

Protocol 2: Oil-based Formulation

This formulation may be suitable for studies requiring sustained release.
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Materials:

HT-2157

DMSO

Corn Oil

Procedure:

Prepare a stock solution of HT-2157 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Add corn oil to reach the final volume (90% v/v) and mix thoroughly until a clear solution is

formed.

Example for a 1 mL final volume:

100 µL of 25 mg/mL HT-2157 in DMSO

900 µL of Corn Oil

Storage and Stability
Solid: Store at 4°C under a nitrogen atmosphere.[1]

In Solvent: Aliquot and store at -20°C for up to 1 month or -80°C for up to 6 months.[1] Avoid

repeated freeze-thaw cycles.[1]

Disclaimer: These protocols are intended for research use only and should be adapted and

optimized for specific experimental conditions. Always follow appropriate laboratory safety

procedures.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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